Cas no 72922-67-9 (Benzoic acid, 3-bromo-4,6-dihydroxy-2,5-dimethyl-, methyl ester)

• Product Name: Benzoic acid, 3-bromo-4,6-dihydroxy-2,5-dimethyl-, methyl ester
• CAS No: 72922-67-9
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 543259
• PubChem ID: 71404324
• Update Time: 2025-04-19

Benzoic acid, 3-bromo-4,6-dihydroxy-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4,6-dihydroxy-2,5-dimethyl-, methyl ester
• methyl 5-bromo-2,4-dihydroxy-3,6-dimethylbenzoate
• 72922-67-9
• DTXSID20825176
• Methyl 3-bromo-4,6-dihydroxy-2,5-dimethylbenzoate

• Inchi： 1S/C10H11BrO4/c1-4-6(10(14)15-3)8(12)5(2)9(13)7(4)11/h12-13H,1-3H3
• InChI Key： BWSOVHQJQSVBET-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=C(C(C(=O)OC)=C1C)O)O

Computed Properties

• Exact Mass: 273.98403
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76